BE“GH@ Methodological & Application

Check Availability & Pricing

Handling and storage guidelines for 2-Cyano-2-
phenylbutanamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Cyano-2-phenylbutanamide

Cat. No.: B020796

Application Notes and Protocols: 2-Cyano-2-
phenylbutanamide

These guidelines provide comprehensive instructions for the safe handling, storage, and use of
2-Cyano-2-phenylbutanamide, tailored for researchers, scientists, and professionals in drug
development. Adherence to these protocols is crucial for maintaining the compound's integrity
and ensuring laboratory safety.

Physicochemical Properties

The following table summarizes the known quantitative data for 2-Cyano-2-
phenylbutanamide. This information is essential for proper handling and experimental design.
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Property Value Source

Molecular Formula C11H12N20 ChemNet[1]
Molecular Weight 188.23 g/mol ChemNet[1]

Density 1.128 g/cm3 ChemNet[1]

Boiling Point 362.2 °C at 760 mmHg ChemNet[1]

Flash Point 1729 °C ChemNet[1]
Refractive Index 1.545 ChemNet[1]

Melting Point Undetermined Cayman Chemical[2]
Purity >98% Anax Laboratories[3]

Safety and Hazard Information

2-Cyano-2-phenylbutanamide is classified with the following hazards. All personnel should be
familiar with these risks before handling the compound.

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[4]
 Skin Irritation (Category 2): Causes skin irritation.[4]
e Serious Eye Irritation (Category 2A): Causes serious eye irritation.[4]

o Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory
irritation. [4]

Potential Health Effects:
 Inhalation: May be harmful if inhaled.[5]

e Signs and Symptoms of Exposure: May include weakness and convulsions.[5]

Handling and Storage Protocols
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Proper handling and storage are critical to maintain the stability of 2-Cyano-2-
phenylbutanamide and to protect laboratory personnel.

3.1. Engineering Controls and Personal Protective Equipment (PPE)

« Ventilation: Always handle in a well-ventilated area. For procedures that may generate dust
or aerosols, a certified chemical fume hood is required.[6]

* Eye Protection: Wear chemical splash goggles or a face shield.

o Skin Protection: Wear chemical-resistant gloves and a lab coat. Wash hands thoroughly after
handling.[6]

o Respiratory Protection: If engineering controls are insufficient to control dust, use a NIOSH-
approved respirator.

3.2. Storage Conditions
o Container: Keep the container tightly closed.[5]
e Environment: Store in a dry, cool, and well-ventilated place.[6]

* Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong
bases.[5][6]

3.3. Spill and Waste Disposal

o Small Spills: Carefully sweep up the material, avoiding dust formation, and place it in a
suitable, labeled container for disposal.[5]

o Large Spills: Evacuate the area. Wear appropriate PPE and contain the spill. Prevent the
product from entering drains.[5] Collect the material and place it in a container for disposal
according to local regulations.

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, state, and federal regulations.[4]
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Experimental Protocols

4.1. Preparation of Stock Solutions

e Weighing: Accurately weigh the desired amount of 2-Cyano-2-phenylbutanamide in a
chemical fume hood.

o Dissolution: In a suitable vial, add the appropriate solvent. Gently vortex the solution to aid
dissolution.[6] If necessary, sonicate the vial in a water bath for a few minutes until the
compound is completely dissolved.[6]

o Storage of Stock Solution: For long-term storage, store the stock solution at -20°C or -80°C.

[6]

o Usage: Before use, thaw the stock solution at room temperature and vortex gently to ensure
homogeneity. Avoid repeated freeze-thaw cycles to maintain the integrity of the compound.

[6]

Workflow Diagrams

The following diagrams illustrate the key workflows for handling and storing 2-Cyano-2-
phenylbutanamide.
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Preparation and Risk Assessment

Review Safety Data Sheet (SDS)

Conduct Risk Assessment

Identify Required PPE and Engineering Controls

Handling Procedure

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Compound

Prepare Solution (if applicable)

Post-Handling and Disposal

Ensure Container is Tightly Closed Decontaminate Work Area
Store in a Cool, Dry, Well-Ventilated Area Dispose of Waste According to Regulations

Segregate from Incompatible Materials Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Safe Handling and Storage Workflow for 2-Cyano-2-phenylbutanamide.
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Spill Response Protocol

Assess Spill Size and Risk
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Caption: Emergency Spill Response Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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